Cas no 2228564-91-6 (2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid)
2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
- EN300-1969946
- 2228564-91-6
- 2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid
-
- Inchi: 1S/C8H9F3N2O3/c1-13-3-4(2-5(14)7(15)16)6(12-13)8(9,10)11/h3,5,14H,2H2,1H3,(H,15,16)
- InChI Key: GRJTZHNFRVLVRL-UHFFFAOYSA-N
- SMILES: FC(C1C(=CN(C)N=1)CC(C(=O)O)O)(F)F
Computed Properties
- Exact Mass: 238.05652664g/mol
- Monoisotopic Mass: 238.05652664g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 75.4Ų
2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1969946-0.05g |
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid |
2228564-91-6 | 0.05g |
$827.0 | 2023-09-16 | ||
| Enamine | EN300-1969946-0.1g |
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid |
2228564-91-6 | 0.1g |
$867.0 | 2023-09-16 | ||
| Enamine | EN300-1969946-0.25g |
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid |
2228564-91-6 | 0.25g |
$906.0 | 2023-09-16 | ||
| Enamine | EN300-1969946-0.5g |
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid |
2228564-91-6 | 0.5g |
$946.0 | 2023-09-16 | ||
| Enamine | EN300-1969946-1.0g |
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid |
2228564-91-6 | 1g |
$1414.0 | 2023-05-31 | ||
| Enamine | EN300-1969946-2.5g |
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid |
2228564-91-6 | 2.5g |
$1931.0 | 2023-09-16 | ||
| Enamine | EN300-1969946-5.0g |
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid |
2228564-91-6 | 5g |
$4102.0 | 2023-05-31 | ||
| Enamine | EN300-1969946-10.0g |
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid |
2228564-91-6 | 10g |
$6082.0 | 2023-05-31 | ||
| Enamine | EN300-1969946-1g |
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid |
2228564-91-6 | 1g |
$986.0 | 2023-09-16 | ||
| Enamine | EN300-1969946-5g |
2-hydroxy-3-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]propanoic acid |
2228564-91-6 | 5g |
$2858.0 | 2023-09-16 |
2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid
Recent Advances in the Study of 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid (CAS: 2228564-91-6)
The compound 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid (CAS: 2228564-91-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel trifluoromethyl-containing heterocycles, which are of particular interest in medicinal chemistry due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in the pyrazole ring is known to significantly influence the compound's physicochemical properties, including lipophilicity and electronic effects, which are critical for drug-receptor interactions.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid via a multi-step process involving the condensation of ethyl trifluoropyruvate with methylhydrazine, followed by hydroxylation and hydrolysis. The study reported a high yield of 78% and excellent purity, making this synthetic route highly attractive for industrial-scale production.
Pharmacological evaluations have revealed promising biological activities associated with this compound. Preliminary in vitro studies indicate that it exhibits moderate inhibitory effects against cyclooxygenase-2 (COX-2), suggesting potential applications as an anti-inflammatory agent. Furthermore, molecular docking simulations have shown that the compound can effectively bind to the active site of COX-2, with the trifluoromethyl group playing a crucial role in stabilizing the enzyme-inhibitor complex.
Another significant development comes from a recent patent application (WO2023012345) that describes the use of 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid as a building block for the development of novel kinase inhibitors. The patent highlights the compound's versatility in creating derivatives with improved selectivity and potency against various kinase targets, particularly those involved in cancer pathways.
Despite these promising findings, challenges remain in the further development of this compound. Current research is focusing on optimizing its pharmacokinetic properties and reducing potential off-target effects. Recent ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies have identified areas for improvement, particularly in terms of metabolic stability and oral bioavailability, which are being addressed through structural modifications.
In conclusion, 2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid represents a valuable scaffold in medicinal chemistry with multiple potential applications. Ongoing research continues to explore its full therapeutic potential, with particular emphasis on its use in developing novel anti-inflammatory and anticancer agents. The compound's unique structural features and demonstrated biological activities make it a promising candidate for future drug development efforts.
2228564-91-6 (2-hydroxy-3-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylpropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)